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Compound of Interest

Compound Name: T-448

Cat. No.: B3028095 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of a stock

solution of the small molecule inhibitor, T-448. It is crucial to distinguish this compound from the

anti-TIGIT monoclonal antibody also known as EOS-448, as their preparation, handling, and

application are fundamentally different.

Disambiguation: Small Molecule vs. Monoclonal
Antibody
It is imperative for researchers to confirm which "T-448" entity is relevant to their work.

T-448 (Small Molecule Inhibitor): This document primarily focuses on the preparation of this

compound, a potent and irreversible inhibitor of Lysine-Specific Demethylase 1 (LSD1). Its

chemical formula is C₁₇H₂₀N₄OS.

EOS-448 (Monoclonal Antibody): Also referred to as GSK4428859A, this is a human IgG1

antibody targeting the T-cell immunoreceptor with Ig and ITIM domains (TIGIT). As a

biological therapeutic, it is typically supplied in a buffered aqueous solution and does not

require the preparation of a stock solution from a solid form in a standard laboratory setting.

Handling and preparation of EOS-448 should strictly follow the manufacturer's provided

datasheet and protocols.
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Small Molecule T-448: Physicochemical Data and
Properties
The following table summarizes key quantitative data for the small molecule T-448. This

information is essential for accurate stock solution preparation and experimental design.

Property Value Source

IUPAC Name

3-[(1S,2R)-2-

(cyclobutylamino)cyclopropyl]-

N-(5-methyl-1,3,4-thiadiazol-2-

yl)benzamide

PubChem

Molecular Formula C₁₇H₂₀N₄OS PubChem[1]

Molecular Weight 328.43 g/mol (free base) PubChem[1]

CAS Number 1597426-52-2 (free base) PubChem[1]

Target
Lysine-Specific Demethylase 1

(LSD1/KDM1A)
ResearchGate, PubMed[2]

IC₅₀ 22 nM
MedchemExpress.com,

ResearchGate[2]

Solubility in DMSO ≥ 10 mM chemexpress.cn

Appearance Solid Sigma-Aldrich

Experimental Protocol: Preparation of T-448 Stock
Solution
This protocol details the steps for preparing a 10 mM stock solution of T-448 (free base) in

Dimethyl Sulfoxide (DMSO).

Materials:

T-448 (free base) powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
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Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling chemical compounds and solvents.

Handle T-448 powder in a chemical fume hood to avoid inhalation.

DMSO is a potent solvent and can facilitate the absorption of other chemicals through the

skin. Handle with care.

Consult the Safety Data Sheet (SDS) for T-448 and DMSO before starting the procedure.

Procedure:

Equilibration: Allow the vial containing the T-448 powder to equilibrate to room temperature

for at least 1 hour before opening to prevent condensation of moisture.

Weighing: In a chemical fume hood, carefully weigh the desired amount of T-448 powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.284 mg of T-448 (free

base).

Calculation: Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000

mg/g

Mass (mg) = 0.010 mol/L * 0.001 L * 328.43 g/mol * 1000 mg/g = 3.284 mg

Dissolution:

Add the weighed T-448 powder to a sterile microcentrifuge tube or vial.
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Add the calculated volume of anhydrous DMSO. For the example above, add 1 mL of

DMSO.

Tightly cap the vial and vortex thoroughly for several minutes until the solid is completely

dissolved. Gentle warming in a 37°C water bath can aid dissolution if necessary. Visually

inspect the solution against a light source to ensure there are no visible particulates.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles which can degrade the compound, it is highly

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.

Store the aliquots in a tightly sealed container at -20°C for short-term storage (up to one

month) or at -80°C for long-term storage (up to 24 months).

Protect the aliquots from light.

Preparation of Working Solutions:

To prepare a working solution for cell-based assays, thaw an aliquot of the stock solution at

room temperature. Dilute the stock solution in the appropriate cell culture medium to the

desired final concentration immediately before use. It is crucial to ensure that the final

concentration of DMSO in the cell culture medium is non-toxic to the cells, typically below 0.1%

to 0.5%. Always include a vehicle control (culture medium with the same final concentration of

DMSO) in your experiments.
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Workflow: T-448 Stock Solution Preparation

Start

Equilibrate T-448
powder to RT

Weigh T-448 powder
(e.g., 3.284 mg)

Add anhydrous DMSO
(e.g., 1 mL for 10 mM)

Vortex until fully
dissolved

Aliquot into single-use
tubes (e.g., 10-50 µL)

Store at -20°C or -80°C

End
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Signaling Pathway: T-448 Inhibition of LSD1
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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